Cas no 2229443-71-2 (1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229443-71-2
• MF: C₁₃H₁₁ClF₂N₂
• MW: 268.689648866653
• CID: 6221220
• PubChem ID: 165797957
• Update Time: 2025-10-12

1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine
• 2229443-71-2
• [1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1969945

• Inchi： 1S/C13H11ClF2N2/c14-11-9(12(7-17)6-13(12,15)16)5-8-3-1-2-4-10(8)18-11/h1-5H,6-7,17H2
• InChI Key： VQAOJZIOYQZDNV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 268.0578824g/mol
• Monoisotopic Mass: 268.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229443-71-2 and Product Name: 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine

The compound with the CAS number 2229443-71-2 and the product name 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a chloroquinoline moiety combined with a difluorocyclopropyl group suggests a multifaceted approach to modulating biological targets, which is a key focus in modern drug discovery.

In recent years, the integration of fluorine atoms into pharmaceutical compounds has become increasingly prevalent, owing to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The difluorocyclopropyl substituent in this compound is particularly noteworthy, as it introduces a rigid, electron-deficient core that can interact favorably with biological receptors. This structural feature aligns well with the growing interest in designing molecules that exhibit high selectivity and potency.

The chloroquinoline scaffold is another critical component of this compound, drawing inspiration from well-established antimalarial and anticancer agents. Quinoline derivatives have a long history of therapeutic use, and modifications to their core structure continue to yield novel compounds with enhanced pharmacological profiles. The specific substitution pattern in 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine positions it as a promising candidate for further exploration in the treatment of various diseases.

Recent studies have highlighted the importance of rational drug design in developing next-generation therapeutics. Computational modeling and high-throughput screening have played pivotal roles in identifying molecules with optimal biological activity. The structural features of 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine, including its chloroquinoline core and difluorocyclopropyl substituent, make it an attractive candidate for these approaches. By leveraging advanced computational techniques, researchers can predict how this compound might interact with target enzymes and receptors, thereby accelerating the drug discovery process.

One of the most compelling aspects of this compound is its potential to address unmet medical needs by targeting underexplored pathways. The combination of a chloroquinoline moiety and a difluorocyclopropyl group suggests that it may possess dual mechanisms of action, increasing its therapeutic versatility. For instance, quinoline derivatives are known for their ability to interfere with DNA replication and transcription in pathogens, while fluorinated compounds often exhibit enhanced bioavailability and reduced degradation rates.

The synthesis of 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine represents a significant achievement in synthetic organic chemistry. The introduction of both chlorine and fluorine atoms into a cyclopropyl framework requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing this complex molecule.

As research progresses, the potential applications of this compound are likely to expand beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a lead compound for structure-based drug design. By understanding how this compound interacts with biological targets at the molecular level, scientists can refine its structure to improve its efficacy and safety profile.

The role of fluorine chemistry in modern drug development cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The presence of two fluorine atoms in the difluorocyclopropyl group of 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine is expected to contribute significantly to its stability and bioavailability. These attributes are crucial for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effects.

In conclusion, the compound with CAS number 2229443-71-2 and product name 1-(2-chloroquinolin-3-yl)-2,2-difluorocyclopropylmethanamine exemplifies the innovative approaches being taken in pharmaceutical chemistry today. Its unique structural composition positions it as a promising candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play an increasingly important role in addressing complex medical challenges.